(Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(2-fluorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H10BrFN2S/c19-15-6-3-5-13(9-15)17-11-23-18(22-17)14(10-21)8-12-4-1-2-7-16(12)20/h1-9,11H/b14-8-
• InChI Key: SUINJXHSDKEGJW-ZSOIEALJSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)Br)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)Br)F
• Molecular Formula: C18H10BrFN2S
• Molecular Weight: 385.3 g/mol

Description

(Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile, also known as BPTAA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Scientific Research Applications

Photoluminescence Characteristics

(Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile exhibits notable photoluminescence characteristics. A study by Xu, Yu, and Yu (2012) synthesized a derivative of this compound and analyzed its UV–vis absorption and photoluminescent spectra. The compound emitted green fluorescence in the solid state and in solution under UV irradiation, showing good thermal stability with decomposition temperatures ranging from 301 to 378 °C (Xu, Yu, & Yu, 2012).

Antioxidant Activity

In 2009, El Nezhawy et al. investigated derivatives of 2-(4-fluorophenyl)thiazolidin-4-one, related to this compound, for their antioxidant activity. Some compounds showed promising antioxidant properties, highlighting the potential of related acrylonitrile derivatives in biological applications (El Nezhawy et al., 2009).

Synthesis of Novel Heterocycles

Gomha and Abdel‐Aziz (2012) demonstrated the synthesis of new thiazoline and thiophene derivatives linked to indole moieties, related to our compound of interest. These derivatives were potential candidates for antifungal agents, indicating the compound's relevance in medicinal chemistry (Gomha & Abdel‐Aziz, 2012).

Mechano-Fluorochromic Properties

A study by Ouyang et al. (2016) on a similar diphenylacrylonitrile derivative highlighted its interesting mechano-fluorochromic properties. The fluorescence color changed under different pressure conditions, indicating the compound's potential in sensing and imaging applications (Ouyang et al., 2016).

Fungicidal Activity

Shen De-long (2010) synthesized novel thiazolylacrylonitriles, closely related to our compound, which exhibited significant fungicidal activity. This suggests potential agricultural applications for similar compounds (Shen De-long, 2010).

Nonlinear Optical Limiting

Anandan et al. (2018) developed thiophene dyes with acrylonitrile units for enhanced nonlinear optical limiting, useful in optoelectronic devices. This research implies potential applications of similar compounds in optical technologies (Anandan et al., 2018).